Cas no 885457-99-8 (4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine)

4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine structure
885457-99-8 structure
Product Name:4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine
CAS No:885457-99-8
MF:C11H12N2OS
MW:220.290781021118
CID:3105076
PubChem ID:3865674
Update Time:2025-04-21

4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-methylphenoxy)methyl]-1,3-thiazol-2-amine
    • SMR000377804
    • 2-Thiazolamine, 4-[(4-methylphenoxy)methyl]-
    • Z119988834
    • CHEMBL1571248
    • MLS001004172
    • EN300-02607
    • AKOS000122078
    • HMS2715H21
    • CS-0022283
    • 885457-99-8
    • AB00613120-02
    • G21669
    • 4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine
    • Inchi: 1S/C11H12N2OS/c1-8-2-4-10(5-3-8)14-6-9-7-15-11(12)13-9/h2-5,7H,6H2,1H3,(H2,12,13)
    • InChI Key: AOQXGZHMRPHEGS-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)COC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 220.06703418Da
  • Monoisotopic Mass: 220.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 396.4±22.0 °C at 760 mmHg
  • Flash Point: 107.0±21.8 °C

4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine Security Information

4-(4-methylphenoxymethyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-03
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Enamine
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Enamine
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